molecular formula C8H10N4O3 B3189366 7-Hydroxymethyl theophylline CAS No. 31542-43-5

7-Hydroxymethyl theophylline

Cat. No. B3189366
CAS RN: 31542-43-5
M. Wt: 210.19 g/mol
InChI Key: QAPJAMJGLYYNHX-UHFFFAOYSA-N
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Description

7-Hydroxymethyl theophylline is a derivative of theophylline, a well-known bronchodilator . The introduction of the hydroxymethyl group can lead to physical-chemical property changes and offer several therapeutic advantages, contributing to the improved biological activity of drugs .


Synthesis Analysis

The synthesis of 7-Hydroxymethyl theophylline involves hydroxymethylation, a simple chemical reaction that allows the addition of the -CH2OH group to some starting materials . This process is carried out by employing normally aqueous formaldehyde (37–41%) in a basic medium .


Molecular Structure Analysis

The molecular structure of 7-Hydroxymethyl theophylline is similar to that of theophylline, with the addition of a hydroxymethyl group . This modification can result in more active compounds than the parent drug and increase the water solubility of poorly soluble drugs .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 7-Hydroxymethyl theophylline primarily involve the addition of the hydroxymethyl group . This group can enhance the drug’s interaction with the active site and can be employed as an intermediary in synthesizing other therapeutic agents .


Physical And Chemical Properties Analysis

The physical and chemical properties of 7-Hydroxymethyl theophylline are influenced by the addition of the hydroxymethyl group. This modification can lead to changes in properties such as solubility .

Mechanism of Action

The mechanism of action of 7-Hydroxymethyl theophylline is likely similar to that of theophylline, which acts as a phosphodiesterase inhibitor, adenosine receptor blocker, and histone deacetylase activator . The addition of the hydroxymethyl group may enhance these effects .

properties

CAS RN

31542-43-5

Molecular Formula

C8H10N4O3

Molecular Weight

210.19 g/mol

IUPAC Name

7-(hydroxymethyl)-1,3-dimethylpurine-2,6-dione

InChI

InChI=1S/C8H10N4O3/c1-10-6-5(12(4-13)3-9-6)7(14)11(2)8(10)15/h3,13H,4H2,1-2H3

InChI Key

QAPJAMJGLYYNHX-UHFFFAOYSA-N

SMILES

CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CO

Canonical SMILES

CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CO

Origin of Product

United States

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